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Compound of Interest

Compound Name: 3-(Cyclopentyloxy)benzaldehyde

Cat. No.: B1347504

Technical Guide: 3-
(Cyclopentyloxy)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and potential synthesis of 3-(Cyclopentyloxy)benzaldehyde. It also explores the biological
context of related compounds, offering insights for its application in research and drug
development.

Molecular Structure and Properties

3-(Cyclopentyloxy)benzaldehyde is an aromatic aldehyde characterized by a benzaldehyde
core with a cyclopentyloxy substituent at the meta position.

Molecular Structure

The structure of 3-(Cyclopentyloxy)benzaldehyde is represented by the following diagram:

2D structure of 3-(Cyclopentyloxy)benzaldehyde.

Quantitative Data Summary

The key physicochemical properties of 3-(Cyclopentyloxy)benzaldehyde are summarized in
the table below.
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Property Value Reference
Molecular Formula C12H1402 [1]
Molecular Weight 190.24 g/mol

CAS Number 273722-75-1 [1]
Canonical SMILES O=Cclcccc(OC2CCCC2)cl

Physical State Liquid [2]

Purity >95% [2]

MDL Number MFCD04037397 [11[2]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-
(Cyclopentyloxy)benzaldehyde is not readily available in the cited literature. However, a
plausible and common method for the synthesis of aryl ethers is the Williamson ether
synthesis. This reaction involves the deprotonation of a phenol to form a phenoxide, which then
acts as a nucleophile to attack an alkyl halide.

Proposed Synthesis: Williamson Ether Synthesis

The proposed synthesis of 3-(Cyclopentyloxy)benzaldehyde would involve the reaction of 3-
hydroxybenzaldehyde with a cyclopentyl halide (e.g., cyclopentyl bromide) in the presence of a
base.

Reaction Scheme:

3-Hydroxybenzaldehyde + Cyclopentyl bromide --(Base)--> 3-(Cyclopentyloxy)benzaldehyde

General Experimental Protocol

The following is a general protocol for the Williamson ether synthesis, adapted for the synthesis
of 3-(Cyclopentyloxy)benzaldehyde.

o Reagents and Materials:
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o 3-Hydroxybenzaldehyde

o Cyclopentyl bromide

o Potassium carbonate (K2COs3) or another suitable base
o Acetone or Dimethylformamide (DMF) as the solvent

o Round-bottom flask

o Magnetic stirrer and stir bar

o Reflux condenser

o Heating mantle

o Separatory funnel

o Rotary evaporator

o Standard glassware for workup and purification

Procedure:
1. To a round-bottom flask, add 3-hydroxybenzaldehyde and the solvent (e.g., acetone).
2. Add a molar excess of the base (e.g., 1.5 equivalents of potassium carbonate).

3. Stir the mixture at room temperature for 30 minutes to facilitate the formation of the
phenoxide.

4. Add cyclopentyl bromide (1.1 to 1.2 equivalents) to the reaction mixture.

5. Attach a reflux condenser and heat the mixture to reflux. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

6. After the reaction is complete, cool the mixture to room temperature.

7. Filter the solid base and wash it with the solvent.
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8. Remove the solvent from the filtrate using a rotary evaporator.
9. The crude product can be purified by extraction and column chromatography.

» Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with

water and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

» Purify the crude product by column chromatography on silica gel using an appropriate
eluent system (e.g., a mixture of hexane and ethyl acetate).

e Characterization:

o The structure and purity of the final product should be confirmed by analytical techniques
such as *H NMR, 3C NMR, and Mass Spectrometry.

Mandatory Visualizations
Experimental Workflow

The following diagram illustrates the proposed experimental workflow for the synthesis of 3-
(Cyclopentyloxy)benzaldehyde via Williamson ether synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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